1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 1,3-benzodioxol-5-yl-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H20N2O4/c1-23-16-5-3-15(4-6-16)20-8-10-21(11-9-20)19(22)14-2-7-17-18(12-14)25-13-24-17/h2-7,12H,8-11,13H2,1H3
• InChI Key: DVXVRVUUEKLDLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine, also known as BZP, is a synthetic compound that belongs to the class of piperazines. It is a psychoactive drug that has gained popularity as a recreational drug in recent years. BZP was initially developed as a potential antidepressant, but its use as a recreational drug has overshadowed its medicinal properties.

Mechanism of Action

1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine acts as a dopamine and serotonin agonist, which leads to the release of these neurotransmitters in the brain. This results in a feeling of euphoria and increased energy. 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine also inhibits the reuptake of dopamine and serotonin, which prolongs their effects in the brain.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation and muscle tension. 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine has been associated with seizures, hallucinations, and other adverse effects in some individuals.

Advantages and Limitations for Lab Experiments

1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine has been used as a research tool to study the effects of dopamine and serotonin on behavior and physiology. It has also been used to study the mechanisms of drug addiction and abuse. However, the psychoactive effects of 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine make it difficult to use in controlled laboratory experiments.

Future Directions

Future research on 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine should focus on its potential therapeutic effects for neurological and psychiatric disorders. Studies should also investigate the long-term effects of 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine on the brain and body. Additionally, research should focus on developing safer and more effective alternatives to 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine for recreational use.
Conclusion:
In conclusion, 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine is a synthetic compound that has gained popularity as a recreational drug in recent years. It has also been studied extensively for its potential therapeutic effects. 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine acts as a dopamine and serotonin agonist, which leads to the release of these neurotransmitters in the brain. It has been associated with adverse effects in some individuals. Future research should focus on its potential therapeutic effects and developing safer alternatives for recreational use.

Synthesis Methods

The synthesis of 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine involves the reaction of piperazine with 3,4-methylenedioxybenzaldehyde. The reaction is catalyzed by a Lewis acid such as zinc chloride or aluminum chloride. The resulting product is then purified using column chromatography to obtain pure 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine has been studied extensively for its potential therapeutic effects. It has been shown to have antidepressant and anxiolytic properties in animal models. 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine has also been investigated for its potential as a treatment for Parkinson's disease and schizophrenia. However, due to its psychoactive effects, the use of 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)piperazine as a therapeutic agent has been limited.